7'-Ethoxy-1-methyl-2'-(4-methylphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine]

• IUPAC Name: 7-ethoxy-1'-methyl-2-(4-methylphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• InChI: InChI=1S/C24H29N3O2/c1-4-28-22-7-5-6-19-21-16-20(18-10-8-17(2)9-11-18)25-27(21)24(29-23(19)22)12-14-26(3)15-13-24/h5-11,21H,4,12-16H2,1-3H3
• InChI Key: SGGYMWUEUUCHAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CCN(CC3)C)N4C2CC(=N4)C5=CC=C(C=C5)C
• Molecular Formula: C24H29N3O2
• Molecular Weight: 391.5 g/mol
• CAS No.: 899972-34-0

Description

7'-Ethoxy-1-methyl-2'-(4-methylphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine] is a useful research compound. Its molecular formula is C24H29N3O2 and its molecular weight is 391.515. The purity is usually 95%.
BenchChem offers high-quality 7'-Ethoxy-1-methyl-2'-(4-methylphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine] suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7'-Ethoxy-1-methyl-2'-(4-methylphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine] including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Affinity for σ-Receptors

A study by Maier and Wünsch (2002) explores the affinity of spiropiperidines, similar in structure to the chemical , for σ1- and σ2-receptors. The research focused on radioligand binding assays, indicating that specific substituents, like a benzyl residue at the piperidine nitrogen atom and a methoxy group, enhance σ1-receptor affinity. This suggests potential applications in neuroscience and pharmacology, particularly related to σ-receptors (Maier & Wünsch, 2002).

Synthesis and Pharmacological Activities

Research on spiropiperidine lactam compounds, including those structurally related to the chemical , outlines their synthesis and potential as acetyl-CoA carboxylase inhibitors. This study indicates a streamlined synthesis process and highlights the pharmaceutical potential of these compounds in influencing metabolic pathways (Huard et al., 2012).

Antimicrobial and Anti-Inflammatory Activities

A 2020 study by Mandzyuk et al. investigated the antimicrobial, anti-inflammatory, and antioxidant activities of spiro derivatives of pyrazolo[1,5-c][1,3]benzoxazines, closely related to the chemical . This research found compounds with significant antimicrobial activity against S. aureus and others with anti-inflammatory effects surpassing common drugs like diclofenac, opening avenues in antimicrobial and anti-inflammatory therapeutics (Mandzyuk et al., 2020).

c-Met/ALK Inhibitors in Cancer Therapy

Li et al. (2013) synthesized novel aminopyridyl/pyrazinyl-substituted spiro compounds, including those similar to 7'-Ethoxy-1-methyl-2'-(4-methylphenyl)-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine], showing potent inhibition of c-Met/ALK, relevant in cancer therapeutics. This study demonstrates the potential application of such compounds in targeting specific cancer pathways (Li et al., 2013).

Potential as Dopamine Receptor Partial Agonists

A study by Möller et al. (2017) on the pharmacological properties of compounds with pyrazolo[1,5-a]pyridine structures, related to the chemical , found that they can act as dopamine receptor partial agonists. This suggests applications in the development of therapeutics for neuropsychiatric disorders (Möller et al., 2017).

Antiavian Influenza Virus Activity

Research by Hebishy et al. (2020) on benzamide-based pyrazoles and their fused heterocycles, structurally similar to the chemical of interest, revealed notable antiavian influenza virus activity. This indicates potential application in antiviral drug development (Hebishy et al., 2020).